
Pentryl: A Technical Overview of its Chemical
Characteristics and Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentryl, chemically known as 2-[Nitro(2,4,6-trinitrophenyl)amino]ethanol nitrate, is a powerful

high explosive compound.[1] This technical guide provides a comprehensive overview of its

core chemical properties, including its molecular formula and weight, alongside a detailed

experimental protocol for its synthesis. The information is presented to be a valuable resource

for researchers in chemistry and materials science.

Molecular Properties and Physical Characteristics
Pentryl is a crystalline solid, typically appearing as small, cream-colored crystals when

recrystallized from chloroform.[1] A summary of its key quantitative data is presented in the

table below for clear reference and comparison.
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Property Value

Molecular Formula C₈H₆N₆O₁₁[1][2][3]

Molecular Weight 362.17 g/mol [1][2][3]

Melting Point 129 °C (with slight decomposition)[1]

Density 1.82 g/cm³[1]

Heat of Combustion 911.1 kcal/mole[1]

Heat of Explosion 372.4 kcal/mole[1]

Heat of Formation 43.4 kcal/mole[1]

Appearance Small, cream-colored crystals[1]

Solubility Profile at 25°C (w/w):[1]

Benzene: 0.70%

Carbon Tetrachloride: Trace

Chloroform: 0.07%

Ethanol: 0.11%

Ether: 0.16%

Ethylene Dichloride: 0.72%

Methanol: 0.67%

Nitroglycerol: Freely soluble

Toluene: 0.63%

Water: Trace

Synthesis of Pentryl
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The synthesis of Pentryl is achieved through the nitration of 2,4-dinitrophenylaminoethanol.[1]

[4] This process involves the introduction of nitro groups into the precursor molecule to form the

final energetic compound.

Experimental Workflow
The following diagram illustrates the key steps in the synthesis of Pentryl.
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A schematic overview of the Pentryl synthesis workflow.

Detailed Experimental Protocol
The following protocol is adapted from established synthesis methods.

Materials:

2,4-Dinitrophenylaminoethanol (0.06 mol, 13.6 g)

Potassium nitrate (0.54 mol, 54.6 g)

Concentrated sulfuric acid (100 ml)

Cold water (1 liter)

Dilute sodium bicarbonate solution

Acetone
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Ethanol

Procedure:

Preparation of the Nitrating Mixture: In a suitable reaction vessel, dissolve 54.6 g of

potassium nitrate in 100 ml of concentrated sulfuric acid. The mixture should be cooled to

25°C.

Nitration Reaction: With rapid stirring, add 13.6 g of 2,4-dinitrophenylaminoethanol to the

nitrating mixture. The temperature of the mixture will rise to approximately 50°C, at which

point the Pentryl will precipitate, causing the mixture to solidify into a paste.

Isolation of the Crude Product: Stir the resulting pasty mixture into 1 liter of cold water. Filter

the solid product and wash it thoroughly with additional cold water.

Neutralization: Wash the filtered product with a dilute sodium bicarbonate solution to

neutralize any remaining acid, followed by a final wash with water.

Purification: The crude Pentryl can be purified by recrystallization from a mixture of acetone

and ethanol. This process yields clear-yellow crystals of Pentryl.[4] A final yield of

approximately 18.2 g (84% of theoretical) can be expected.[4]

Safety Precaution: Pentryl is a high explosive and should be handled with extreme caution by

trained professionals in a controlled laboratory setting. It is known to explode when heated to

235°C.[1] Appropriate personal protective equipment and safety measures are mandatory.

Inhalation, ingestion, and skin contact should be strictly avoided.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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